![molecular formula C9H8BrF3N4O B214242 2-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(cyanomethyl)acetamide](/img/structure/B214242.png)
2-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(cyanomethyl)acetamide
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Overview
Description
2-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(cyanomethyl)acetamide is a chemical compound that has gained significant attention in scientific research in recent years. It is a pyrazole-based compound that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(cyanomethyl)acetamide is not fully understood. However, it is believed to act by binding to the active site of enzymes and inhibiting their activity. This results in the suppression of various cellular processes, such as cell division and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, it has been found to suppress inflammation by inhibiting the activity of various inflammatory mediators.
Advantages and Limitations for Lab Experiments
2-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(cyanomethyl)acetamide has several advantages for lab experiments. It is a potent inhibitor of various enzymes, making it a valuable tool for studying enzyme activity and function. Additionally, it exhibits low toxicity and high selectivity, making it a safer alternative to other enzyme inhibitors. However, its synthesis can be challenging, and it may not be suitable for certain experiments due to its specificity and selectivity.
Future Directions
There are several future directions for the study of 2-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(cyanomethyl)acetamide. One potential direction is the development of novel drugs based on this compound for the treatment of various diseases. Additionally, further studies are needed to elucidate the mechanism of action and identify potential targets for this compound. Finally, the synthesis of analogs and derivatives of this compound may lead to the discovery of more potent and selective enzyme inhibitors.
In conclusion, this compound is a promising compound that has potential applications in scientific research. Its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in detail. Further studies are needed to fully understand the potential of this compound for the development of novel drugs and the study of enzyme activity and function.
Synthesis Methods
2-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(cyanomethyl)acetamide can be synthesized using various methods. One of the commonly used methods involves the reaction of 4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazole with cyanomethyl acetate in the presence of a suitable base. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
2-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(cyanomethyl)acetamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit potent inhibitory activity against various enzymes, including kinases and proteases. This makes it a promising candidate for the development of novel drugs for the treatment of various diseases, such as cancer and inflammatory disorders.
properties
Molecular Formula |
C9H8BrF3N4O |
---|---|
Molecular Weight |
325.09 g/mol |
IUPAC Name |
2-[4-bromo-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]-N-(cyanomethyl)acetamide |
InChI |
InChI=1S/C9H8BrF3N4O/c1-5-7(10)8(9(11,12)13)16-17(5)4-6(18)15-3-2-14/h3-4H2,1H3,(H,15,18) |
InChI Key |
ZBTFNMJRJKNLJT-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=NN1CC(=O)NCC#N)C(F)(F)F)Br |
Canonical SMILES |
CC1=C(C(=NN1CC(=O)NCC#N)C(F)(F)F)Br |
Origin of Product |
United States |
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